Ethyl 2-(2-(4-(2,5-dioxopyrrolidin-1-yl)benzamido)thiazol-4-yl)acetate

• IUPAC Name: ethyl 2-[2-[[4-(2,5-dioxopyrrolidin-1-yl)benzoyl]amino]-1,3-thiazol-4-yl]acetate
• InChI: InChI=1S/C18H17N3O5S/c1-2-26-16(24)9-12-10-27-18(19-12)20-17(25)11-3-5-13(6-4-11)21-14(22)7-8-15(21)23/h3-6,10H,2,7-9H2,1H3,(H,19,20,25)
• InChI Key: SVBDMSNQWKXUPQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CSC(=N1)NC(=O)C2=CC=C(C=C2)N3C(=O)CCC3=O
• Molecular Formula: C18H17N3O5S
• Molecular Weight: 387.4 g/mol

Description

Ethyl 2-(2-(4-(2,5-dioxopyrrolidin-1-yl)benzamido)thiazol-4-yl)acetate is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is known for its unique structure and properties, which make it an ideal candidate for various research studies.

Scientific Research Applications

Synthesis and Biological Evaluation

Research on compounds related to Ethyl 2-(2-(4-(2,5-dioxopyrrolidin-1-yl)benzamido)thiazol-4-yl)acetate has highlighted their potential in various fields of chemistry and biology. For instance, the synthesis of novel benzothiazole derivatives via a microwave-assisted method demonstrated operational simplicity, high atom economy, and environmentally benign conditions. These compounds were evaluated for their antibacterial, antioxidant, and antitubercular activities, showcasing their potential in therapeutic applications (Bhoi et al., 2016).

Chemical Reactivity and Synthesis of Heterocycles

Further studies have explored the reactivity of similar compounds towards various electrophilic reagents, leading to the development of innovative heterocycles. Such compounds have been synthesized with potential applications in medicinal chemistry, including the design of molecules with antitumor activities (Elnagdi et al., 1988). This demonstrates the versatility of this compound derivatives in synthesizing compounds with significant biological activities.

Development of Anti-Microbial Agents

This compound and its derivatives have also been used as precursors in the synthesis of compounds with antimicrobial properties. For example, new thiazole-containing molecules have been synthesized and assessed for their insecticidal activity against agricultural pests, indicating their potential utility in developing new pesticides (Fadda et al., 2017).

Contributions to Heterocyclic Chemistry

The compound has played a crucial role in advancing heterocyclic chemistry, as demonstrated by the synthesis of pyrrolo[2,1-b]thiazol-3-one derivatives. These efforts have contributed to the field by providing new methods for the synthesis of complex molecules, which could have applications in drug development and other areas of chemical research (Tverdokhlebov et al., 2005).